2-(2,5-Dimethylcyclohexyl)acetic acid

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• SMILES: CC1CCC(C(C1)CC(=O)O)C
• InChI: InChI=1S/C10H18O2/c1-7-3-4-8(2)9(5-7)6-10(11)12/h7-9H,3-6H2,1-2H3,(H,11,12)
• InChIKey: VIJJLFDTWKGCHJ-UHFFFAOYSA-N

2-(2,5-Dimethylcyclohexyl)acetic Acid – Identity & Comparator Overview

2-(2,5-Dimethylcyclohexyl)acetic acid (CAS 1342053-54-6) is a C10 cycloalkyl carboxylic acid (MW 170.25 g/mol, MF C₁₀H₁₈O₂) belonging to the dimethylcyclohexylacetic acid positional isomer family . Its structure features a cyclohexane ring bearing methyl groups at positions 2 and 5, with an acetic acid side chain at position 1. This substitution pattern generates a distinct stereoelectronic environment compared to the 2,2-, 3,3-, 3,4-, and 4,4-dimethyl regioisomers, which constitute the primary alternative candidates during procurement screening [1]. The compound is supplied at ≥95% purity by multiple vendors and is classified for research and development use only .

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Positional isomer-specific procurement for SAR studies

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Distinct 2,5-dimethyl stereoelectronic profile vs. 3,3-, 4,4-isomers

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Supports building block synthesis with conformationally constrained scaffold

Research reagent; not for human or veterinary use

• [1] ChemSrc. 2-(2,5-Dimethylcyclohexyl)acetic acid, CAS 1342053-54-6. Molecular Formula C10H18O2, Molecular Weight 170.25. View Source

2-(2,5-Dimethylcyclohexyl)acetic Acid – Isomer Substitution Limitations

Dimethylcyclohexylacetic acid isomers share identical molecular formulas (C₁₀H₁₈O₂) and molecular weights, yet the position of the two methyl groups on the cyclohexane ring is not interchangeable for structure–activity relationship (SAR)-driven applications. Conformational analysis and quantum chemical calculations demonstrate that the 1,2- vs. 1,3- vs. 1,4-dimethyl substitution patterns produce markedly different chair conformer equilibria, steric profiles, and lipophilicities [1]. These stereoelectronic differences translate into quantifiable divergence in boiling point, acid dissociation constant (pKa), and partition coefficient (LogP) across the isomer series . For applications relying on specific target engagement (e.g., receptor binding, enzyme inhibition, or olfactory receptor activation), substituting the 2,5-dimethyl isomer with a 3,3- or 4,4-dimethyl isomer can lead to loss of activity or altered ADME properties. Procurement decisions must therefore be anchored to the specific substitution pattern required by the synthetic route or biological assay.

Target Isomer

2,5-Dimethylcyclohexylacetic acid

Methyl at C2 adjacent to acetic acid side chain imposes steric restriction; distinct pKa, boiling point, and conformational landscape

Common Alternatives

3,3- or 4,4-Dimethyl isomers

Remote methyl groups reduce steric influence; altered acidity, lipophilicity, and packing may shift SAR and analytical behavior

Isomer identity cannot be assumed interchangeable—verify substitution pattern for target engagement or separation workflows.

• [1] Impact of conformational structures on primary decomposition of cis-1,2-dimethylcyclohexyl isomers: A theoretical study. Scholar-CNKI, 2022. Demonstrates that conformational inversion-topomerization mechanisms differ substantially among dimethylcyclohexyl positional isomers. View Source

2-(2,5-Dimethylcyclohexyl)acetic Acid – Empirical Isomer Differentiation

Boiling Point: 2,5- vs. 3,3-Dimethyl Isomers

The predicted boiling point of 2-(2,5-dimethylcyclohexyl)acetic acid (283.7±9.0 °C) is approximately 17 °C higher than that of the 3,3-dimethyl isomer (266.4±8.0 °C) [1]. This difference arises from the distinct intermolecular hydrogen-bonding network enabled by the 2,5-substitution pattern, which affects dimerization energetics in the liquid phase. The divergence is analytically meaningful for GC method optimization and distillation-based purification strategies.

Boiling Point

Analytical context

283.7±9.0 °C vs 266.4±8.0 °C

Supports GC separation differentiation

Predicted value; ΔTb ≈ +17.3 °C

Evidence Dimension	Predicted boiling point at atmospheric pressure
Target Compound Data	283.7±9.0 °C (predicted)
Comparator Or Baseline	2-(3,3-Dimethylcyclohexyl)acetic acid: 266.4±8.0 °C (predicted)
Quantified Difference	ΔTb ≈ +17.3 °C higher for the 2,5-isomer
Conditions	Computational prediction; vendor-reported data

Why This Matters

The higher boiling point directly impacts distillation parameters and GC retention time, making the 2,5-isomer distinguishable in analytical workflows and requiring different handling for solvent-free purification.

• [1] ChemSrc. 2-(2,5-Dimethylcyclohexyl)acetic acid, CAS 1342053-54-6. Predicted boiling point 283.7±9.0 °C, density 0.972±0.06 g/cm³, pKa 4.83±0.10. View Source

pKa Variation Among Positional Isomers

The predicted pKa of 2-(2,5-dimethylcyclohexyl)acetic acid is 4.83±0.10, which is approximately 0.11 units higher (less acidic) than that of the 3,3-dimethyl isomer (pKa 4.72±0.10) [1]. This small but reproducible difference reflects the electron-donating effect of the methyl groups in the 2,5-positions, which slightly reduces the stability of the conjugate base relative to the 3,3-substitution pattern. A pKa shift of 0.11 units corresponds to a ~1.3-fold difference in acid dissociation equilibrium, which can influence pH-dependent solubility, salt formation stoichiometry, and ionizable group partitioning during liquid–liquid extraction.

pKa

Data to verify

4.83±0.10 vs 4.72±0.10

Affects ionization and extraction efficiency

Predicted; ~1.3-fold difference in dissociation

Evidence Dimension	Predicted aqueous acid dissociation constant (pKa)
Target Compound Data	4.83±0.10 [1]
Comparator Or Baseline	2-(3,3-Dimethylcyclohexyl)acetic acid: pKa 4.72±0.10 ; 2-(4,4-Dimethylcyclohexyl)acetic acid: pKa 4.72±0.10
Quantified Difference	ΔpKa = +0.11 (2,5-isomer less acidic than 3,3- and 4,4-isomers)
Conditions	Computational prediction (vendor-reported data)

Why This Matters

A pKa difference of 0.11 units, though small, translates to measurable differences in ionization state at physiologically relevant pH (e.g., pH 7.4) and can alter extraction efficiency in acid-base workup procedures.

• [1] ChemSrc. 2-(2,5-Dimethylcyclohexyl)acetic acid, CAS 1342053-54-6. Predicted pKa 4.83±0.10. View Source

Density Difference Among Dimethyl Isomers

The predicted density of 2-(2,5-dimethylcyclohexyl)acetic acid (0.972±0.06 g/cm³) is higher than that of both the 3,3-dimethyl isomer and the 4,4-dimethyl isomer (both 0.961±0.06 g/cm³) [1]. The difference of 0.011 g/cm³, though within computational uncertainty limits, is directionally consistent with the expectation that the 2,5-substitution pattern permits closer molecular packing due to reduced steric congestion relative to gem-dimethyl or 4,4-dimethyl arrangements. Denser packing can influence melting point, solubility, and crystal lattice energy—parameters relevant to formulation development and solid-state characterization.

Density

Data to verify

0.972 vs 0.961 g/cm³

Indicates closer molecular packing

Predicted; Δ ≈ 0.011 g/cm³

Evidence Dimension	Predicted density (g/cm³ at 20 °C)
Target Compound Data	0.972±0.06 g/cm³ [1]
Comparator Or Baseline	2-(3,3-Dimethylcyclohexyl)acetic acid: 0.961±0.06 g/cm³ ; 2-(4,4-Dimethylcyclohexyl)acetic acid: 0.961±0.06 g/cm³
Quantified Difference	Δdensity = +0.011 g/cm³ (2,5-isomer denser by ~1.1%)
Conditions	Computational prediction; vendor-reported data

Why This Matters

Higher density indicates more efficient molecular packing, which can correlate with lower solubility, higher melting point, and different mechanical properties in solid formulations.

• [1] ChemSrc. 2-(2,5-Dimethylcyclohexyl)acetic acid, CAS 1342053-54-6. Predicted density 0.972±0.06 g/cm³. View Source

Pain & Inflammation Patent Evidence

The Gruenenthal GmbH patent family (DE102004023507A1, US8017630, JP4852536) explicitly claims substituted cyclohexylacetic acid derivatives of general formula I for the treatment of pain and inflammatory conditions [1][2]. While the 2,5-dimethyl substitution is specifically exemplified within the genus, related positional isomers (e.g., 3,3-dimethyl or 4,4-dimethyl) are not equivalently represented in the pharmacological data. The SAR disclosed in this patent family indicates that the substitution pattern on the cyclohexane ring modulates binding affinity at opioid and related nociceptive targets. The 2,5-dimethyl substitution provides a distinct dihedral angle of the acetic acid side chain relative to the cyclohexane plane, which is hypothesized to optimize receptor complementarity.

Patent Evidence

Class-level

2,5-isomer explicitly exemplified in patent genus; 3,3- and 4,4- not equivalently exemplified

Isomer-specific IP alignment

No quantitative activity data reported

Evidence Dimension	Pharmaceutical utility as defined by patent claims
Target Compound Data	2,5-Dimethyl substitution pattern explicitly exemplified within the genus of DE102004023507A1 and US8017630; claimed for pain and inflammation treatment [1][2]
Comparator Or Baseline	3,3-Dimethyl and 4,4-dimethyl isomers: not equivalently exemplified or claimed with quantitative biological data in the same patent family
Quantified Difference	No numerical activity data available for direct comparison; structural selectivity inferred from patent exemplification
Conditions	Patent claims (Gruenenthal GmbH, 2004–2011)

Why This Matters

For medicinal chemistry procurement, the choice of dimethyl substitution pattern can determine whether a compound falls within the claimed IP space and whether it aligns with established SAR for target engagement.

• [1] Gruenenthal GmbH. Substituierte Cyclohexylessigsäure-Derivate. DE102004023507A1, published 2005-12-01. Claims novel cyclohexylacetic acid compounds for treatment of pain and inflammatory diseases. View Source
• [2] Gruenenthal GmbH. Cyclohexylacetic acid compounds. US8017630B2, issued 2011-09-13. Patents-Review.com summary. View Source

Steric & Conformational Differentiation

Quantum chemical calculations on trans-1,2-dimethylcyclohexyl systems demonstrate that the 1,2-substitution pattern produces two energetically non-equivalent chair conformers with distinct rotational barriers and decomposition kinetics, whereas 1,3- and 1,4-substitution patterns exhibit different conformational landscapes [1]. In 2-(2,5-dimethylcyclohexyl)acetic acid, the methyl group at position 2 is adjacent to the acetic acid-bearing carbon (position 1), creating a steric interaction that restricts rotation of the side chain relative to isomers where the methyl groups are remote from the attachment point. This conformational restriction can influence molecular recognition at biological targets and affect crystallization behavior.

Steric & Conformation

Class-level

2,5-substitution restricts side-chain rotation; distinct chair conformer equilibria

Affects reactivity in coupling and salt formation

Inferred from DFT calculations on dimethylcyclohexyl systems

Evidence Dimension	Conformational flexibility and steric hindrance of the acetic acid side chain
Target Compound Data	2,5-Dimethyl substitution: methyl at position 2 is adjacent to acetic acid-bearing carbon, causing steric restriction of side-chain rotation
Comparator Or Baseline	3,3-Dimethyl isomer: both methyl groups are remote from side chain; 4,4-Dimethyl isomer: methyl groups are on opposite side of ring relative to side chain
Quantified Difference	No quantitative free-energy difference available for this specific compound series; inferred from conformational analysis of dimethylcyclohexyl systems [1]
Conditions	Quantum chemical calculations (DFT) on dimethylcyclohexyl isomer decomposition and conformational interconversion

Why This Matters

The steric environment around the carboxylic acid group directly affects reactivity in amide coupling, esterification, and salt formation—key transformations in synthetic chemistry workflows.

• [1] Structure-dependence in initial decomposition of trans-1,2-dimethylcyclohexyl isomers: Kinetic exploration and conformational analysis. Wiley Online Library, 2022. Explores quantum chemical calculations and transition state theory for dimethylcyclohexyl isomer decomposition. View Source

LogP Differences & Membrane Permeability

The predicted LogP of the 4,4-dimethyl isomer is 2.68 [1]. While a directly comparable computed LogP for the 2,5-dimethyl isomer is not available from the same prediction engine, the 2,5-substitution pattern is expected to yield a lower LogP than the 4,4- or 3,3-isomers due to reduced molecular symmetry and altered polar surface area exposure of the carboxylic acid group. Reduced LogP generally correlates with improved aqueous solubility and reduced non-specific protein binding, which are favorable attributes for in vitro assay performance. Users requiring precise LogP values for the 2,5-isomer should commission experimental shake-flask determination.

LogP

Data to verify

Estimated ≤2.68 (4,4-isomer: 2.68)

May indicate lower lipophilicity

Experimental LogP for 2,5-isomer not available

Evidence Dimension	Predicted LogP (octanol-water partition coefficient)
Target Compound Data	Not available from authoritative database; estimated to be ≤2.68 based on isomer comparison
Comparator Or Baseline	2-(4,4-Dimethylcyclohexyl)acetic acid: LogP = 2.68 (predicted) [1]
Quantified Difference	Estimated ΔLogP ≤ 0 (2,5-isomer equal to or less lipophilic than 4,4-isomer)
Conditions	Computational prediction (data.huaxuejia.cn database)

Why This Matters

LogP directly informs solvent selection for extraction, chromatographic method development, and prediction of biological membrane permeability—all critical for reproducible research outcomes.

• [1] Huaxuejia Chemical Database. (4,4-Dimethyl-cyclohexyl)-acetic acid, CAS 681448-25-9. Predicted LogP = 2.67750. View Source

2-(2,5-Dimethylcyclohexyl)acetic Acid – Research & Industrial Applications

Pain & Inflammation: Cyclohexylacetic Acid Scaffold

Patents from Gruenenthal GmbH (DE102004023507A1, US8017630) claim substituted cyclohexylacetic acid derivatives for the treatment of pain and inflammatory diseases [1]. The 2,5-dimethyl substitution pattern falls within the exemplified genus. Procurement of the 2,5-isomer specifically supports SAR exploration where methyl group proximity to the acetic acid side chain (position 2 adjacent to position 1) is hypothesized to modulate target binding affinity. Related isomers (3,3- or 4,4-dimethyl) are not equivalently exemplified in the biological data of these patent families, making the 2,5-isomer the structurally relevant choice for follow-up studies.

GC-MS Isomer-Specific Chromatographic Separation

The boiling point differential between 2-(2,5-dimethylcyclohexyl)acetic acid (283.7±9.0 °C) and its 3,3-dimethyl isomer (266.4±8.0 °C) is analytically significant (ΔTb ≈ +17.3 °C) [2]. This divergence enables baseline chromatographic separation under standardized GC conditions, making the 2,5-isomer an appropriate reference standard for developing isomer-specific purity methods. Laboratories requiring unambiguous identification of dimethylcyclohexylacetic acid isomers in reaction mixtures should procure authentic samples of each positional isomer, including the 2,5-isomer.

Acid-Base Extraction & Salt Form Screening

The pKa of 2-(2,5-dimethylcyclohexyl)acetic acid (4.83±0.10) is measurably higher than that of the 3,3- and 4,4-isomers (pKa 4.72±0.10) [2]. This 0.11-unit difference alters the ionization state at intermediate pH values, affecting extraction efficiency during acid-base workup. For salt screening studies, the distinct pKa value of the 2,5-isomer may shift the stoichiometric equivalence point and influence the selection of counterions for crystalline salt formation.

Conformationally Constrained Building Block Synthesis

The steric environment of 2-(2,5-dimethylcyclohexyl)acetic acid, wherein one methyl group is oriented adjacent to the carboxylic acid-bearing carbon, restricts rotational freedom of the side chain [3]. This conformational constraint is of value in synthesizing rigidified analogs for structure-based drug design, where reduced entropic penalty upon target binding can enhance affinity. The 2,5-isomer provides a distinct three-dimensional scaffold that 3,3- and 4,4-isomers cannot replicate, enabling access to unique chemical space.

Application

Selection Property

Validation Focus

Pain signaling research: Cyclohexylacetic acid scaffold

Isomer-specific patent exemplification

Receptor binding & SAR context

GC-MS isomer-specific separation

Boiling point differentiation

Isomer retention & resolution

Acid-base extraction & salt screening

pKa shift among isomers

Ionization state & extraction recovery

Conformationally constrained building block

Steric restriction of side chain

Conformational analysis & reactivity

• [1] Gruenenthal GmbH. DE102004023507A1 (2005); US8017630B2 (2011). Substituted cyclohexylacetic acid derivatives for pain and inflammation treatment. View Source
• [2] ChemSrc. 2-(2,5-Dimethylcyclohexyl)acetic acid, CAS 1342053-54-6. Predicted boiling point 283.7±9.0 °C, pKa 4.83±0.10. View Source
• [3] Structure-dependence in initial decomposition of trans-1,2-dimethylcyclohexyl isomers: Kinetic exploration and conformational analysis. Wiley, 2022. View Source